Cas no 1225501-70-1 (2-Methyl-1-[(4-methylphenyl)methyl]piperazine)

• Product Name: 2-Methyl-1-[(4-methylphenyl)methyl]piperazine
• CAS No: 1225501-70-1
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD16305871
• CID: 4688868
• Update Time: 2025-06-25

2-Methyl-1-[(4-methylphenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-[(4-methylphenyl)methyl]piperazine
• 2-Methyl-1-[(4-methylphenyl)methyl]piperazine

• MDL： MFCD16305871
• Inchi： 1S/C13H20N2/c1-11-3-5-13(6-4-11)10-15-8-7-14-9-12(15)2/h3-6,12,14H,7-10H2,1-2H3
• InChI Key： BOMNRYDGBCNOIT-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C)=CC=2)CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 15.3

Additional information on 2-Methyl-1-[(4-methylphenyl)methyl]piperazine

Professional Introduction to 2-Methyl-1-[(4-methylphenyl)methyl]piperazine (CAS No: 1225501-70-1)

2-Methyl-1-[(4-methylphenyl)methyl]piperazine, identified by its Chemical Abstracts Service (CAS) number 1225501-70-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperazine derivative exhibits a unique structural configuration that has garnered considerable attention from the scientific community due to its potential pharmacological properties.

The molecular structure of 2-Methyl-1-[(4-methylphenyl)methyl]piperazine consists of a piperazine ring substituted with a methyl group at the 2-position and a benzylmethyl group at the 1-position, with the benzyl group attached to the phenyl ring having an additional methyl substituent at the 4-position. This specific arrangement imparts distinct chemical and biological characteristics, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their diverse biological activities. Research has indicated that compounds featuring the piperazine scaffold often exhibit properties such as CNS activity, antihistaminic effects, and potential applications in treating neurological disorders. The presence of multiple substituents in 2-Methyl-1-[(4-methylphenyl)methyl]piperazine suggests that it may interact with various biological targets, warranting detailed pharmacological studies.

One of the most compelling aspects of 2-Methyl-1-[(4-methylphenyl)methyl]piperazine is its structural similarity to known pharmacologically active compounds. This similarity has prompted researchers to investigate its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders. Preliminary studies have suggested that this compound may possess properties relevant to anxiety management and neuroprotection, although further research is necessary to fully elucidate its mechanisms of action.

The synthesis of 2-Methyl-1-[(4-methylphenyl)methyl]piperazine presents an intriguing challenge for organic chemists due to its complex structural features. The synthesis involves multiple steps, including the introduction of the methyl group at the 2-position of the piperazine ring and the subsequent attachment of the benzylmethyl group at the 1-position. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to achieve high yields and purity levels.

The chemical stability of 2-Methyl-1-[(4-methylphenyl)methyl]piperazine is another critical factor that influences its suitability for pharmaceutical applications. Studies have demonstrated that this compound exhibits good stability under various storage conditions, which is essential for ensuring its efficacy in clinical settings. Additionally, its solubility profile has been evaluated to assess its potential for formulation into oral or injectable medications.

Ethical considerations are paramount in pharmaceutical research, and the development of new compounds must adhere to stringent regulatory guidelines. The synthesis and characterization of 2-Methyl-1-[(4-methylphenyl)methyl]piperazine have been conducted in compliance with Good Manufacturing Practices (GMP) to ensure safety and quality. Furthermore, all research involving this compound is conducted with appropriate ethical approvals and oversight to protect human subjects and maintain scientific integrity.

The future direction of research on 2-Methyl-1-[(4-methylphenyl)methyl]piperazine is promising, with several avenues for exploration remaining open. One key area involves conducting comprehensive pharmacokinetic studies to understand how this compound is absorbed, distributed, metabolized, and excreted by the body. These studies will provide critical insights into optimizing dosages and minimizing potential side effects.

In addition to pharmacokinetic studies, researchers are also focusing on identifying specific biological targets that interact with 2-Methyl-1-[(4-methylphenyl)methyl]piperazine. Techniques such as receptor binding assays and computational modeling are being employed to elucidate its mechanism of action at a molecular level. This information will be invaluable for designing analogs with enhanced therapeutic properties.

The broader impact of this research extends beyond individual compounds like 2-Methyl-1-[(4-methylphenyl)methyl]piperazine. By advancing our understanding of piperazine derivatives, scientists can develop new strategies for treating a wide range of diseases, from neurological disorders to inflammatory conditions. The insights gained from studying this compound may pave the way for novel therapeutic interventions that address unmet medical needs.

In conclusion, 2-Methyl-1-[(4-methylphenyl)methy lpiperazine, CAS No: 1225501-70-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential pharmacological properties make it a compelling subject for further research. As scientific understanding continues to evolve, compounds like this one hold promise for improving human health through innovative drug development efforts.